N-(4-tert-butyl-1,3-thiazol-2-yl)-2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetamide
Overview
Description
N-(4-tert-butyl-1,3-thiazol-2-yl)-2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetamide is a useful research compound. Its molecular formula is C17H23N3O3S and its molecular weight is 349.4. The purity is usually 95%.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(4-tert-butyl-1,3-thiazol-2-yl)-2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetamide involves the condensation of 4-tert-butyl-2-aminothiazole with 2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetic acid followed by the acetylation of the resulting intermediate.", "Starting Materials": [ "4-tert-butyl-2-aminothiazole", "2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetic acid", "Acetic anhydride", "Triethylamine", "Methanol", "Diethyl ether", "Sodium bicarbonate", "Hydrochloric acid", "Sodium chloride" ], "Reaction": [ "Step 1: 4-tert-butyl-2-aminothiazole is reacted with 2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetic acid in methanol in the presence of triethylamine to form the intermediate N-(4-tert-butyl-1,3-thiazol-2-yl)-2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetamide.", "Step 2: The intermediate is then acetylated using acetic anhydride in diethyl ether in the presence of triethylamine to form the final product N-(4-tert-butyl-1,3-thiazol-2-yl)-2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetamide.", "Step 3: The product is then purified by recrystallization from a suitable solvent and dried under vacuum.", "Step 4: The purity of the final product is confirmed by analytical techniques such as NMR spectroscopy and mass spectrometry.", "Step 5: Any impurities are removed by washing the product with a suitable solvent and drying under vacuum.", "Step 6: The final product is stored in a dry and cool place until further use." ] } | |
| 923742-91-0 | |
Molecular Formula |
C17H23N3O3S |
Molecular Weight |
349.4 |
Purity |
0 |
Origin of Product |
United States |
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